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Compound of Interest

Compound Name:
2-Chloro-4-ethyl-5-

fluoropyrimidine

Cat. No.: B174914 Get Quote

Introduction

This technical guide provides a detailed overview of 2-chloro-5-fluoropyrimidine, a key building

block in modern synthetic chemistry. Initial searches for "2-chloro-5-fluoro-6-ethylpyrimidine"

did not yield a readily identifiable compound in the chemical literature, suggesting it may be a

novel or less common derivative. This guide will therefore focus on the closely related and

extensively documented compound, 2-chloro-5-fluoropyrimidine. Its versatile reactivity makes it

a valuable precursor in the development of pharmaceuticals and advanced materials. This

document is intended for researchers, scientists, and professionals in the field of drug

development and materials science.

The internationally recognized IUPAC name for this compound is 2-chloro-5-fluoropyrimidine[1].

Physicochemical and Safety Data
The fundamental properties and safety information for 2-chloro-5-fluoropyrimidine are

summarized below for ease of reference and comparison.

Table 1: Physicochemical Properties of 2-Chloro-5-
fluoropyrimidine
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Property Value Source

CAS Number 62802-42-0 [1][2]

Molecular Formula C₄H₂ClFN₂ [1][2]

Molecular Weight 132.52 g/mol [1][2][3]

Appearance Colorless to yellow liquid [2][3]

Boiling Point 149.0-174.0 °C [2][3]

Density 1.439 g/mL at 20 °C [2]

Refractive Index n20/D 1.503 [2]

Flash Point 65 °C (149 °F) [2]

InChI
1S/C4H2ClFN2/c5-4-7-1-

3(6)2-8-4/h1-2H
[1]

SMILES C1=C(C=NC(=N1)Cl)F [1]

Table 2: Safety and Hazard Information for 2-Chloro-5-
fluoropyrimidine

Hazard Information Codes and Statements

GHS Pictograms Corrosion, Exclamation mark

Signal Word Danger

Hazard Statements
H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage)

Precautionary Statements
P270, P280, P301+P312, P303+P361+P353,

P304+P340+P310, P305+P351+P338

Applications in Synthesis
2-Chloro-5-fluoropyrimidine is a versatile reagent primarily utilized as a starting material for the

synthesis of more complex molecules. Its reactivity is characterized by the presence of two

nitrogen atoms in the pyrimidine ring, which makes it electron-deficient and susceptible to
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nucleophilic aromatic substitution.[3] This property is exploited in the creation of a variety of

substituted pyrimidines.

Key applications include:

Synthesis of 5-fluoro-2-aminopyrimidines: It readily reacts with various amines in the

presence of a base like potassium carbonate to form C-N bonds.[2]

Preparation of Pharmaceutical Intermediates: It is a precursor for intermediates used in the

synthesis of potent antagonists for P2X7 receptors and inhibitors of JAK2 kinase.[2]

Development of Anticancer Agents: The 5-fluoropyrimidine scaffold, derived from this

compound, is a core structure in biologically active molecules, including the well-known

anticancer drug 5-fluorouracil.[2]

Materials Science: It is used to synthesize ligands for iridium complexes employed in organic

light-emitting diodes (OLEDs), which have demonstrated high external quantum efficiencies.

[3]

Experimental Protocols
The following is a generalized experimental protocol for a common reaction involving 2-chloro-

5-fluoropyrimidine, specifically a nucleophilic aromatic substitution with an amine.

Synthesis of N-substituted-5-fluoro-2-aminopyrimidine

Reaction Setup: To a solution of 2-chloro-5-fluoropyrimidine (1.0 equivalent) in a suitable

aprotic polar solvent (e.g., dimethylformamide, acetonitrile) is added the desired amine (1.1

equivalents) and a base such as potassium carbonate (2.0 equivalents).

Reaction Conditions: The reaction mixture is stirred at a specified temperature (ranging from

room temperature to elevated temperatures, e.g., 80 °C) for a period of 2 to 24 hours,

depending on the reactivity of the amine. The progress of the reaction is monitored by thin-

layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, the reaction mixture is cooled to room temperature and the

solvent is removed under reduced pressure. The residue is partitioned between an organic
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solvent (e.g., ethyl acetate) and water.

Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium

sulfate, and concentrated in vacuo. The crude product is then purified by column

chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane

and ethyl acetate) to afford the desired N-substituted-5-fluoro-2-aminopyrimidine.

Characterization: The structure and purity of the final product are confirmed by analytical

techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass

spectrometry (MS).

Synthetic Pathway Visualization
The following diagram illustrates the general synthetic pathway for the preparation of 5-fluoro-

2-aminopyrimidines from 2-chloro-5-fluoropyrimidine.

2-Chloro-5-fluoropyrimidine

Base (e.g., K2CO3)
Solvent (e.g., DMF)

Amine (R-NH2)

5-Fluoro-2-aminopyrimidine
Derivative

Nucleophilic Aromatic
Substitution
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Caption: Synthetic route to 5-fluoro-2-aminopyrimidines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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